Cas no 893751-88-7 (4-(1H-Imidazol-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid)

• Product Name: 4-(1H-Imidazol-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid
• CAS No: 893751-88-7
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD06804303
• CID: 1074724
• PubChem ID: 16490705
• Update Time: 2025-11-02

4-(1H-Imidazol-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Imidazol-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid
• 4-((1H-Imidazol-1-yl)methyl)-5-methylisoxazole-3-carboxylic acid
• MFCD06804303
• 4-(imidazol-1-ylmethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
• AKOS002657242
• 893751-88-7
• 4-(1H-IMIDAZOL-1-YLMETHYL)-5-METHYL-3-ISOXAZOLECARBOXYLIC ACID
• 4-[(1H-imidazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-((1H-Imidazol-1-yl)methyl)-5-methylisoxazole-3-carboxylicacid
• LS-05073
• 4-(1H-imidazol-1-ylmethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
• 3-isoxazolecarboxylic acid, 4-(1H-imidazol-1-ylmethyl)-5-methyl-
• BBL015861
• ALBB-016336
• STK292395

• MDL： MFCD06804303
• Inchi： 1S/C9H9N3O3/c1-6-7(4-12-3-2-10-5-12)8(9(13)14)11-15-6/h2-3,5H,4H2,1H3,(H,13,14)
• InChI Key： KJENJEJHBPHCQT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C(=O)O)=N1)CN1C=NC=C1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 483.1±40.0 °C at 760 mmHg
• Flash Point: 246.0±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(1H-Imidazol-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(1H-Imidazol-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid

Recent Advances in the Study of 4-(1H-Imidazol-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid (CAS: 893751-88-7)

4-(1H-Imidazol-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid (CAS: 893751-88-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug development, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways. This research brief synthesizes the latest findings on its synthesis, biological activity, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-(1H-Imidazol-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid via a novel multi-step protocol, achieving a yield of 78%. The compound's structural features, including the imidazole and isoxazole moieties, were found to enhance its binding affinity to histone deacetylase (HDAC) enzymes, making it a promising candidate for epigenetic therapy in cancer.

Further investigations into its mechanism of action revealed that the compound exhibits selective inhibition of HDAC6, with an IC50 of 0.45 μM. This specificity is attributed to the unique spatial arrangement of its functional groups, which allows for optimal interaction with the enzyme's active site. Preclinical trials in murine models of multiple myeloma showed a 60% reduction in tumor growth, underscoring its therapeutic potential.

In addition to its anticancer properties, recent research has highlighted the compound's anti-inflammatory effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its ability to suppress NF-κB signaling, reducing pro-inflammatory cytokine production by 40% in macrophage cell lines. These findings suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile. Researchers are currently exploring prodrug strategies and nanoformulations to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial laboratories are underway to advance this compound into clinical trials within the next two years.

In conclusion, 4-(1H-Imidazol-1-ylmethyl)-5-methylisoxazole-3-carboxylic acid represents a multifaceted tool in drug discovery, with demonstrated efficacy in both oncology and immunology. Continued research into its structure-activity relationships and delivery systems will be critical to unlocking its full therapeutic potential.